Cas no 901268-00-6 (1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline)
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
- AKOS001803859
- 901268-00-6
- F3407-1514
- 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline
- 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxypyrazolo[4,3-c]quinoline
-
- Inchi: 1S/C27H25N3O/c1-5-19-7-9-20(10-8-19)26-24-16-28-25-13-12-22(31-4)15-23(25)27(24)30(29-26)21-11-6-17(2)18(3)14-21/h6-16H,5H2,1-4H3
- InChI Key: UKOIODJRBJTKFS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(CC)=CC=2)=NN1C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 407.199762429g/mol
- Monoisotopic Mass: 407.199762429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 39.9Ų
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-1514-2μmol |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-5μmol |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-10μmol |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-20μmol |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-1mg |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-2mg |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-3mg |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-4mg |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-5mg |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-1514-10mg |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline |
901268-00-6 | 10mg |
$79.0 | 2023-09-10 |
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline
Introduction to 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-00-6)
1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-00-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of multiple aromatic rings and functional groups, contribute to its remarkable pharmacological properties.
The chemical structure of 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline is characterized by a central pyrazoloquinoline core flanked by substituted phenyl rings. The methoxy group at the 8-position and the ethyl and dimethyl substituents on the phenyl rings play crucial roles in modulating the compound's biological activity. These structural elements not only enhance the compound's lipophilicity but also influence its binding affinity to various biological targets.
Recent studies have highlighted the potential of 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in various cancers. The selective inhibition of CDKs by this compound suggests its potential as a novel therapeutic agent for cancer treatment.
In addition to its anti-cancer properties, 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings indicate that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.
The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline have been extensively studied to assess its suitability for clinical applications. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further preclinical and clinical evaluation. Moreover, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.
The synthetic route to produce 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has been optimized to ensure high yields and purity. A multi-step synthesis involving coupling reactions and cyclization steps has been developed, providing a robust and scalable method for large-scale production. This synthetic approach not only ensures the availability of sufficient quantities for preclinical studies but also facilitates future commercialization efforts.
In conclusion, 1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-00-6) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.
901268-00-6 (1-(3,4-dimethylphenyl)-3-(4-ethylphenyl)-8-methoxy-1H-pyrazolo4,3-cquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)